3-((1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonyl)piperidin-4-yl)methyl)-4-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonyl)piperidin-4-yl]methyl]-4-thiophen-2-yl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C19H22N6O3S/c26-18(14-12-16-24(22-14)6-2-9-28-16)23-7-4-13(5-8-23)11-15-20-21-19(27)25(15)17-3-1-10-29-17/h1,3,10,12-13H,2,4-9,11H2,(H,21,27)
• InChI Key: BWSDSBFXIGWPML-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC(=N2)C(=O)N3CCC(CC3)CC4=NNC(=O)N4C5=CC=CS5)OC1
• Molecular Formula: C19H22N6O3S
• Molecular Weight: 414.5 g/mol

Description

3-((1-(6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carbonyl)piperidin-4-yl)methyl)-4-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C19H22N6O3S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Pharmaceutical Research and Development : Compounds like the one are often explored within pharmaceutical research for their potential as therapeutic agents due to their complex structures and functionalities. For example, derivatives of pyrazole, thiophene, and triazole have been investigated for their potential pharmacological activities, including antimicrobial and anticancer properties (Habernickel, 2001; Suresh et al., 2016). These studies suggest a focus on discovering new therapeutic agents through the synthesis of novel compounds.

Antimicrobial Activity : Research on novel synthetic derivatives incorporating elements like piperidine, thiophene, and triazole has shown significant antimicrobial activity. Compounds with these functionalities have been evaluated against a range of bacteria and fungi, demonstrating potential as antibacterial and antifungal agents (Suresh et al., 2016; Mabkhot et al., 2016). This underscores the relevance of such compounds in addressing resistance issues and developing new antimicrobial therapies.

Structural and Molecular Investigations : Studies have also been conducted on the molecular structure and interactions of compounds featuring pyrazole, piperidine, and other heterocyclic moieties, leveraging techniques like X-ray crystallography and DFT calculations. These investigations provide insights into the molecular basis of their potential biological activities and contribute to the rational design of new compounds with improved pharmacological profiles (Shawish et al., 2021).

Biological Evaluation for Insecticidal Activities : Research extending to the evaluation of novel synthetic compounds for insecticidal activities against agricultural pests like the cotton leafworm indicates the diverse applicability of these chemicals in areas beyond human health, potentially contributing to agricultural improvements and pest management strategies (Soliman et al., 2020).